Cas no 2171769-85-8 (1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide)

• Product Name: 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide
• CAS No: 2171769-85-8
• MF: C₉H₁₈N₄O₂
• MW: 214.264821529388
• CID: 5852362
• PubChem ID: 165507277
• Update Time: 2025-07-09

1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide
• 1-[1-(hydrazinecarbonyl)-1-methylpropan-2-yl]azetidine-2-carboxamide
• 2171769-85-8
• EN300-1280964

• Inchi： 1S/C9H18N4O2/c1-5(9(15)12-11)6(2)13-4-3-7(13)8(10)14/h5-7H,3-4,11H2,1-2H3,(H2,10,14)(H,12,15)
• InChI Key： MXKCFLVLIAPWMS-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C)C(C(NN)=O)C)N

Computed Properties

• Exact Mass: 214.14297583g/mol
• Monoisotopic Mass: 214.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 101Ų

Additional information on 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide

Chemical Profile of 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide (CAS No. 2171769-85-8)

1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2171769-85-8, is a specialized organic compound with a unique structural framework that has garnered attention in the field of medicinal chemistry. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of a hydrazinecarbonyl group and a methylpropan-2-yl substituent contributes to its distinct chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide encompasses a combination of functional groups that may contribute to its biological activity. The hydrazinecarbonyl moiety, also known as an oxime group, is known for its reactivity and potential involvement in various biochemical pathways. This group can form coordination complexes with metal ions, which has implications in the design of metal-based therapeutics. Additionally, the methylpropan-2-yl side chain introduces hydrophobicity, influencing the compound's solubility and interactions with biological targets.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacophores in drug design. Azetidine scaffolds are smaller analogs of piperidine, offering similar spatial constraints but with distinct electronic properties. This makes them valuable for modulating enzyme activity and receptor binding. The specific arrangement of atoms in 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide may enable interactions with biological targets that are not accessible to larger cyclic compounds.

Current research in medicinal chemistry emphasizes the development of novel compounds with improved pharmacokinetic profiles and reduced side effects. The structural features of 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide suggest potential applications in addressing various therapeutic challenges. For instance, the oxime group can serve as a site for selective binding or modification, while the methylpropan-2-yl substituent may enhance metabolic stability. These attributes make this compound a promising candidate for further investigation.

One area of interest is the exploration of 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide as a precursor for more complex derivatives. By modifying its structure, researchers can fine-tune its biological activity to target specific diseases or biological pathways. For example, appending additional functional groups or introducing chiral centers could lead to enhanced selectivity and efficacy. Such modifications are often guided by computational modeling and high-throughput screening techniques.

The synthesis of 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of azetidine derivatives with desired stereochemical outcomes. These methods are crucial for producing enantiomerically pure compounds, which are often required for optimal biological activity.

The potential applications of 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylazetidine-2-carboxamide extend beyond traditional small-molecule drug discovery. Its structural motifs may be leveraged in the development of biologics or biosimilars, where precise molecular architecture is critical for function. Furthermore, its reactivity with metal ions suggests possible uses in metallodrug design, where coordination complexes exhibit therapeutic benefits.

As research continues to evolve, the integration of computational tools and artificial intelligence (AI) is enhancing the efficiency of drug discovery processes. Machine learning algorithms can predict the biological activity of compounds like 1-1-(hydrazinecarbonyl)-1-methylpropan-2-ylationzidinle 22 carboxamide based on their structures, accelerating the identification of promising candidates for further validation. This approach aligns well with the growing emphasis on data-driven decision-making in pharmaceutical research.

The safety and regulatory aspects of developing new chemical entities must also be considered. While 2171769 85 8 does not fall under hazardous or controlled substance categories, rigorous testing is essential to ensure its compatibility with intended applications. Preclinical studies are necessary to evaluate its toxicity profile, pharmacokinetics, and potential interactions with other drugs or biomolecules.

In conclusion, 11 ( hydrazine carbonyl ) 11 methyl propan 22 ylzidinle 22 carboxamide ( CAS No . 2171769 -85 -8 ) represents an intriguing compound with potential therapeutic applications . Its unique structural features , including the hydrazinecarbonyl group and methylpropan -22 ylz substituent , make it a valuable scaffold for further exploration . Advances in synthetic chemistry , computational modeling , and AI-driven drug discovery are poised to enhance our ability to harness this compound's potential . As research progresses , it will be important to investigate its biological activity , optimize its pharmacological properties , and ensure its safety for future applications .